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Compound of Interest

Compound Name: 4-Nitrophenethyl alcohol

Cat. No.: B126260

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
4-Nitrophenethyl alcohol (CAS No. 100-27-6). The information is compiled and presented to
meet the needs of laboratory and drug development professionals, emphasizing safe handling,
storage, and emergency procedures. All quantitative data has been summarized in structured
tables for ease of reference, and a logical workflow for safe handling is provided.

Chemical Identification

This section provides the fundamental identification details for 4-Nitrophenethyl alcohol.
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Identifier

Value

Chemical Name

4-Nitrophenethyl alcohol

2-(4-Nitrophenyl)ethanol, 4-

Synonyms Nitrobenzeneethanol, p-Nitrophenethyl
alcohol[1]
CAS Number 100-27-6[1][2]

Molecular Formula

C8HONO3[1][2]

Molecular Weight 167.16 g/mol [1][3][4]

Structure

inchi InChl=1S/C8H9NO3/c10-6-5-7-1-3-8(4-2-
n

7)9(11)12/h1-4,10H,5-6H2

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Nitrophenethyl alcohol is

presented below. These properties are crucial for safe handling and storage.

Property Value
Yellow to orange crystalline powder or solid[1][4]
Appearance
[5]
Melting Point 56 - 64 °C (132.8 - 147.2 °F)[1][4][5][6]
Boiling Point 177 °C (351 °F) at 16 mmHg[5][7]
Flash Point 144.5 °C (292.1 °F)[1][5]
Density 1.27 - 1.29 g/cm3[1][5]
N Slightly soluble in water. Soluble in chloroform
Solubility

and methanol.[1][3]

Vapor Pressure

0.000455 mmHg at 25 °C[1][5]
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Hazard Identification and Classification

4-Nitrophenethyl alcohol is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.

GHS Classification

Hazard Statement

Acute Toxicity, Oral (Category 4)[2][8]

H302: Harmful if swallowed[2][8]

Skin Corrosion/Irritation (Category 2)[2]

H315: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation (Category
2A)[2]

H319: Causes serious eye irritation[2][8]

Specific Target Organ Toxicity — Single
Exposure (Category 3), Respiratory System

H335: May cause respiratory irritation[2]

NFPA and HMIS Ratings:[2]

¢ NFPA: Health: 2, Flammability: 1, Reactivity: 0

o HMIS: Health: 3, Flammability: 1, Physical Hazard: O

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Exposure Route

Effects

Ingestion Harmful if swallowed.[2]
May cause respiratory irritation.[2] Structurally
) similar chemicals may cause
Inhalation

methemoglobinemia, a condition that reduces

the blood's ability to carry oxygen.[7][9]

Skin Contact

Causes skin irritation.[2]

Eye Contact

Causes serious eye irritation.[2][8]
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Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling 4-Nitrophenethyl alcohol is provided
below.

Personal Protective Equipment (PPE)
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Figure 1: Required Personal Protective Equipment Workflow.

Handling Procedures

e Ensure good ventilation in the work area.[2]

Avoid breathing dust, mist, or spray.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[2][8]

Wash hands thoroughly after handling.[2][8]

Storage Conditions

» Store in a dry, cool, and well-ventilated area.[2]
o Keep the container tightly closed when not in use.[2]

e Incompatible materials include strong bases and strong oxidizing agents.[2]
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Emergency Procedures

A logical workflow for responding to accidental exposure is detailed below.

Accidental Exposure?

Routes of Exposure
Y Y
Enhalalion [Skin ConlacD Gye ComacD Ingestion

First Aid Measures
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|

!
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Figure 2: Emergency First Aid Procedures Workflow.

Fire-Fighting Measures

o Suitable extinguishing media: Alcohol-resistant foam, carbon dioxide, dry powder, or water
spray.[2]

e Hazardous decomposition products: Thermal decomposition can generate carbon oxides
and nitrogen oxides.[2]

Accidental Release Measures

o Evacuate unnecessary personnel and ensure adequate ventilation.[2]

o Wear appropriate personal protective equipment.[2]
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» For solid spills, sweep or shovel into a suitable container for disposal, minimizing dust
generation.[2]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The product should be disposed of at an appropriate treatment and disposal
facility.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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